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Compound of Interest

Compound Name: Flutax 1

Cat. No.: B1256606 Get Quote

Introduction

Flutax 1 is a fluorescent derivative of paclitaxel (Taxol), a well-established anti-cancer agent

that stabilizes microtubules.[1][2] This property makes Flutax 1 an invaluable tool for

researchers and drug development professionals to visualize the microtubule cytoskeleton in

living cells.[3][4] By binding to the β-tubulin subunit, Flutax 1 effectively labels microtubules,

enabling the direct imaging of their dynamics and organization. This document provides a

detailed protocol for using Flutax 1 for live-cell imaging, along with important considerations

regarding its properties and potential effects on cellular processes.

Chemical and Physical Properties
Flutax 1 is a green-fluorescent probe designed for high-affinity binding to microtubules.[3][4] Its

spectral properties are pH-sensitive, and it exhibits rapid photobleaching, necessitating careful

handling during imaging to preserve the fluorescent signal.[3]

Table 1: Properties of Flutax 1
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Property Value Reference

Chemical Name

7-O-[N-(4-

Fluoresceincarbonyl)-L-

alanyl]Taxol

[5]

Molecular Weight 1283.28 g/mol [5]

Excitation Maxima (λex) 495 nm [3][4]

Emission Maxima (λem) 520 nm [3][4]

Purity ≥95% (HPLC) [3][4]

Solubility
Soluble to 100 mM in DMSO

and ethanol
[4]

Storage Store at -20°C [4]

Mechanism of Action
Flutax 1, being a taxoid, shares the mechanism of action of its parent compound, paclitaxel. It

binds to the β-tubulin subunit of microtubules, which are essential components of the

cytoskeleton involved in cell division, structure, and intracellular transport.[1] This binding

stabilizes the microtubules, preventing their depolymerization and disrupting their dynamic

instability.[2] This disruption ultimately leads to cell cycle arrest at the G2/M phase and can

induce apoptosis.
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Caption: Mechanism of Flutax 1 action in a live cell.
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Cytotoxicity and Photostability Considerations
As a derivative of paclitaxel, Flutax 1 retains cytotoxic properties. The stabilization of

microtubules interferes with normal cellular functions, particularly mitosis, which can lead to cell

death.[2] Researchers should be aware that treatment with Flutax 1 can influence the

biological processes being observed.

A critical aspect of using Flutax 1 is its susceptibility to photobleaching. The fluorescent signal

diminishes rapidly upon exposure to light.[3] Therefore, it is crucial to minimize light exposure

during sample preparation and imaging to obtain a good signal-to-noise ratio and for the

duration of time-lapse experiments. Flutax 1 staining is not retained after cell fixation, making it

exclusively suitable for live-cell applications.[3]

Live-Cell Staining Protocol with Flutax 1
This protocol is a general guideline for staining live mammalian cells with Flutax 1. Optimal

conditions may vary depending on the cell type and experimental setup.

Materials
Flutax 1 stock solution (e.g., 1 mM in DMSO)

Live cells cultured on a suitable imaging dish or plate

Complete cell culture medium

Hanks' Balanced Salt Solution (HBSS) or other suitable imaging buffer

Fluorescence microscope equipped for live-cell imaging with appropriate filter sets for green

fluorescence.

Experimental Workflow
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Caption: Experimental workflow for Flutax 1 live-cell staining.

Step-by-Step Protocol
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Prepare Flutax 1 Working Solution:

Thaw the Flutax 1 stock solution.

Dilute the stock solution in pre-warmed complete cell culture medium or a suitable buffer

like HBSS to the desired final concentration. A starting concentration of 2 µM is

recommended.[3]

Cell Preparation:

Culture cells to the desired confluency on a glass-bottom dish or other imaging-compatible

vessel.

Staining:

Aspirate the culture medium from the cells.

Gently wash the cells once with pre-warmed (37°C) complete medium or HBSS.

Add the pre-warmed Flutax 1 working solution to the cells.

Incubate the cells for 1 hour at 37°C in a CO2 incubator.[3] The optimal incubation time

may need to be determined empirically for different cell lines.

Washing:

After incubation, aspirate the Flutax 1 solution.

Wash the cells two to three times with pre-warmed HBSS or complete medium to remove

any unbound probe.[3]

Imaging:

Add fresh, pre-warmed imaging buffer (e.g., HBSS) to the cells.[3]

Immediately proceed to image the cells on a fluorescence microscope equipped for live-

cell imaging.
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Use a filter set appropriate for fluorescein (Excitation: ~495 nm, Emission: ~520 nm).

Crucially, minimize the intensity and duration of light exposure to prevent photobleaching.

[3]

Data Presentation
Table 2: Recommended Staining Parameters for HeLa Cells

Parameter Recommended Value Reference

Cell Line HeLa [3]

Flutax 1 Concentration 2 µM [3]

Incubation Time 1 hour [3]

Incubation Temperature 37°C [3]

Staining Buffer HBSS or complete medium [3]

Post-staining Wash Yes [3]

Fixation Not recommended [3]

Note: These parameters should be optimized for other cell types to achieve the best signal-to-

noise ratio while minimizing cytotoxicity.

Troubleshooting
Low Signal:

Increase the concentration of Flutax 1.

Increase the incubation time.

Ensure minimal light exposure before and during imaging.

Check the filter sets on the microscope.

High Background:
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Ensure thorough washing after the staining step.

Decrease the concentration of Flutax 1.

Cell Death or Abnormal Morphology:

Decrease the concentration of Flutax 1.

Reduce the incubation time.

Confirm that the imaging buffer and conditions are optimal for cell health.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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